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Compound of Interest

Compound Name:
(R)-2-Amino-2-methyl-pentanoic

acid

CAS No.: 110916-84-2

Cat. No.: B555764

Get Quote

-methylnorvaline, (R)-2-methylnorvaline CAS: 70914-70-8 (Generic: 5455-33-4) Molecular
Weight: 131.17 g/mol

Introduction & Strategic Overview
-Methyl amino acids are critical motifs in modern peptidomimetic drug design. The substitution
of the

-hydrogen with a methyl group restricts conformational flexibility, enhancing resistance to
proteolytic degradation and favoring specific secondary structures (e.g., helices).

Characterizing (R)-2-Amino-2-methyl-pentanoic acid presents unique challenges compared

to standard proteinogenic amino acids:

Steric Hindrance: The quaternary

-carbon hinders the N-terminus, affecting reaction rates in standard derivatization protocols
(e.g., OPA/FMOC).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b555764#bc-rfq
https://www.benchchem.com/product/b555764/docs?utm_src=pdf-body#application-note-analytical-characterization-of-r-2-amino-2-methyl-pentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lack of Chromophore: The molecule is transparent above 210 nm, necessitating universal

detection (CAD/ELSD) or derivatization for UV sensitivity.

Enantiomeric Purity: As a chiral building block, the (R)-enantiomer's purity is critical.[1]

Contamination with the (S)-isomer can lead to diastereomeric impurities in the final peptide

drug.

This guide details a Direct Chiral HPLC workflow (Gold Standard) and a Spectroscopic

Identification protocol designed to validate the identity and purity of this specific synthon.

Chemical Identity & Structural Confirmation[2]
Protocol A: Nuclear Magnetic Resonance (NMR)
The presence of the

-methyl group breaks the standard

-proton coupling patterns seen in norvaline.

Sample Preparation: Dissolve 10 mg in 600

L D

O. (Use NaOD for solubility if zwitterionic aggregation occurs).
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Nucleus
Shift (

)
Multiplicity Integration Assignment

Mechanistic
Note

H 0.92
Triplet (

Hz)
3H -CH

Terminal

propyl

methyl.

1.35 - 1.50 Multiplet 2H -CH
Middle of

propyl chain.

1.48 Singlet 3H -CH

Diagnostic:

Sharp singlet

confirms

quaternary

center.

1.70 - 1.85 Multiplet 2H -CH

Diastereotopi

c protons due

to chiral

center.

C 176.5 Singlet C COOH
Carbonyl

carbon.

62.1 Singlet C -C

Quaternary

carbon

(significantly

downfield

from

Norvaline

-C).

23.5 Singlet CH -CH
Methyl

substituent.

Protocol B: Mass Spectrometry (ESI-MS)
Method: Direct infusion ESI(+) in 0.1% Formic Acid/MeOH.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M+H]

: m/z 132.1

[M+Na]

: m/z 154.1

Fragmentation (MS/MS of 132.1):

m/z 86: Loss of HCOOH (

). Characteristic of

-amino acids.

m/z 117: Loss of CH

(

).

m/z 114: Loss of H

O (

).

Chromatographic Purity & Chiral Resolution (The
Core Method)
Traditional methods use Marfey's reagent, but this is labor-intensive. The Crown Ether

stationary phase is the superior, industry-standard approach for free

-methyl amino acids because it requires no derivatization and works under acidic conditions
where the amine is protonated (

), forming a host-guest complex with the crown ether.

Protocol C: Direct Chiral HPLC (Crownpak CR(+))
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This method simultaneously determines chemical purity and enantiomeric excess (ee).

Reagents:

Mobile Phase: Perchloric Acid (HClO

) pH 1.5 (aq) / Acetonitrile (85:15 v/v).

Column: Daicel CROWNPAK CR(+) (150 x 4.0 mm, 5

m).

Note: CR(+) is preferred as it typically elutes the (D)-isomer (often corresponding to the

(R)-isomer for

-methyl AA) first, allowing for better quantitation of the minor (S)-impurity if it elutes second
(avoiding tailing of the major peak). Verify elution order with a racemate standard.

Instrument Parameters:

Flow Rate: 0.4 mL/min (Low flow is crucial for mass transfer in ligand exchange).

Temperature: 10°C - 25°C (Lower temperature often improves resolution

).

Detection: UV at 200 nm (low sensitivity) OR CAD/ELSD (Recommended).

Backpressure: Must remain < 350 bar.

Workflow Diagram (DOT):

Sample: (R)-2-Amino-2-methyl-pentanoic acid Prep: 1 mg/mL in Mobile Phase
(pH 1.5 HClO4)

Column: CROWNPAK CR(+)
Temp: 15°C

Mechanism: Host-Guest Complexation
(NH3+ fits into Crown Ether)

Detection: CAD or UV 200nm Result: (D)/(R) elutes FIRST
(L)/(S) elutes SECOND

Click to download full resolution via product page
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Figure 1: Direct Chiral Resolution Workflow using Crown Ether Technology.

Validation Criteria:

Resolution (

): > 2.0 between enantiomers.

Tailing Factor: < 1.5 (Acidic mobile phase suppresses silanol activity).

LOD (Enantiomer): < 0.05% with CAD detection.

Alternative Assay: Zwitterionic HILIC-MS
If the Crownpak method is unavailable or MS-compatibility is required (Perchloric acid is not

MS friendly), use a Zwitterionic Chiral Stationary Phase (ZWIX).

Protocol D: ZWIX(+) LC-MS Method
Column: Chiralpak ZWIX(+) (3

m).[2] Mobile Phase:

A: MeOH / ACN / H

O (49:49:[3]2) + 50 mM Formic Acid + 25 mM Diethylamine.[3]

Mode: Isocratic. Mechanism: Double ion-pairing.[2] The ZWIX phase is zwitterionic,

interacting with the zwitterionic amino acid. Advantages: Fully MS compatible; high

sensitivity; different selectivity profile than Crown ethers.

Solid State Characterization
For drug substance release, the solid-state form must be controlled.

TGA (Thermogravimetric Analysis): Check for solvates/hydrates.

-Methyl amino acids can form stable hydrates. Decomposition typically starts > 220°C.

DSC (Differential Scanning Calorimetry):
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Melting Point: Expect a sharp endotherm > 250°C (decomposition often accompanies

melting).

Polymorphism: Run a heating/cooling cycle to detect polymorphic transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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